3-(1H-1,2,4-triazol-3-yl)butan-1-amine dihydrochloride

• CAS No.: 2551116-52-8
• Molecular Formula: C6H14Cl2N4
• Molecular Weight: 213.1

Description

3-(1H-1,2,4-triazol-3-yl)butan-1-amine dihydrochloride is a chemical compound that features a triazole ring, which is a five-membered ring containing three nitrogen atoms. This structure is known for its diverse biological activities and is commonly used in various fields such as chemistry, biology, and medicine.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(1H-1,2,4-triazol-3-yl)butan-1-amine dihydrochloride typically involves the reaction of 1H-1,2,4-triazole with butan-1-amine under specific conditions. The reaction is often carried out in the presence of a solvent such as 1,4-dioxane and a catalyst to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using automated reactors and continuous flow processes to ensure high yield and purity. The use of advanced purification techniques such as crystallization and chromatography is also common to obtain the dihydrochloride salt form of the compound .

Chemical Reactions Analysis

Types of Reactions

3-(1H-1,2,4-triazol-3-yl)butan-1-amine dihydrochloride can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like manganese dioxide (MnO2) in solvents such as ethyl acetate.

Reduction: Reduction reactions can be performed using reducing agents like sodium borohydride (NaBH4).

Substitution: The triazole ring can participate in substitution reactions, where different substituents can be introduced to modify the compound’s properties.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like MnO2, reducing agents like NaBH4, and various solvents such as ethyl acetate and 1,4-dioxane .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxidized derivatives, while substitution reactions can produce a variety of substituted triazole compounds .

Scientific Research Applications

3-(1H-1,2,4-triazol-3-yl)butan-1-amine dihydrochloride has a wide range of scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of other complex molecules and as a building block in organic synthesis.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent in treating various diseases.

Industry: It is used in the development of agrochemicals and other industrial applications.

Mechanism of Action

The mechanism of action of 3-(1H-1,2,4-triazol-3-yl)butan-1-amine dihydrochloride involves its interaction with specific molecular targets and pathways. The triazole ring can bind to enzymes and receptors, influencing their activity and leading to various biological effects. For example, it may inhibit certain enzymes involved in metabolic pathways, thereby exerting its biological activity .

Comparison with Similar Compounds

Similar Compounds

3,3-Dimethyl-1-(1H-1,2,4-triazol-1-yl)butan-2-one: This compound is an intermediate in the synthesis of paclobutrazol, a triazole fungicide.

Paclobutrazol: A triazole fungicide used as a plant growth retardant.

Uniconazole: Another triazole compound used as a plant growth regulator.

Uniqueness

3-(1H-1,2,4-triazol-3-yl)butan-1-amine dihydrochloride is unique due to its specific structure, which allows it to interact with a variety of biological targets. Its versatility in undergoing different chemical reactions and its wide range of applications in scientific research further highlight its uniqueness .